(4-bromophenyl)(2,3,4-trimethoxybenzyl)amine

• IUPAC Name: 4-bromo-N-[(2,3,4-trimethoxyphenyl)methyl]aniline
• InChI: InChI=1S/C16H18BrNO3/c1-19-14-9-4-11(15(20-2)16(14)21-3)10-18-13-7-5-12(17)6-8-13/h4-9,18H,10H2,1-3H3
• InChI Key: UIJNUGZWWNYYAO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)CNC2=CC=C(C=C2)Br)OC)OC
• Molecular Formula: C16H18BrNO3
• Molecular Weight: 352.22 g/mol

Description

(4-bromophenyl)(2,3,4-trimethoxybenzyl)amine, also known as '4-Bromo-3,5-dimethoxyphenethylamine' or '2C-B-Br', is a synthetic compound that belongs to the family of phenethylamines. It is a designer drug that is commonly used as a recreational drug due to its hallucinogenic and psychoactive effects. However, the compound has also been studied for its potential therapeutic applications in scientific research.

Mechanism of Action

The exact mechanism of action of (4-bromophenyl)(2,3,4-trimethoxybenzyl)amine is not fully understood. However, it is believed to act on the serotonin receptors in the brain, which are involved in regulating mood, appetite, and sleep. The compound has been found to bind to the 5-HT2A receptor, which is known to be involved in the hallucinogenic effects of psychedelics.
Biochemical and Physiological Effects:
(4-bromophenyl)(2,3,4-trimethoxybenzyl)amine has been found to produce a range of biochemical and physiological effects in animal models. These include increased levels of serotonin and dopamine in the brain, as well as changes in the activity of various neurotransmitters and neuropeptides.

Advantages and Limitations for Lab Experiments

One of the advantages of using (4-bromophenyl)(2,3,4-trimethoxybenzyl)amine in lab experiments is its ability to produce consistent and reproducible results. However, one of the limitations of using the compound is its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several possible future directions for research on (4-bromophenyl)(2,3,4-trimethoxybenzyl)amine. These include:
1. Further studies on the compound's mechanism of action and its interactions with other neurotransmitters and receptors in the brain.
2. Investigation of the compound's potential therapeutic applications in the treatment of mood disorders such as depression and anxiety.
3. Development of new analogs of (4-bromophenyl)(2,3,4-trimethoxybenzyl)amine with improved pharmacological properties and reduced toxicity.
4. Exploration of the compound's potential as a tool in neuroscience research, particularly in the study of the serotonin system and its role in behavior and cognition.
In conclusion, (4-bromophenyl)(2,3,4-trimethoxybenzyl)amine is a synthetic compound that has been studied for its potential therapeutic applications in scientific research. While it is commonly used as a recreational drug, its biochemical and physiological effects have been found to hold promise in the treatment of mood disorders. Further research is needed to fully understand the compound's mechanism of action and to explore its potential as a tool in neuroscience research.

Scientific Research Applications

(4-bromophenyl)(2,3,4-trimethoxybenzyl)amine has been studied for its potential therapeutic applications in scientific research. It has been found to exhibit antidepressant and anxiolytic effects in animal models, indicating its potential use in the treatment of mood disorders such as depression and anxiety.